Cas no 100444-40-4 (1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-)

• Product Name: 1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-
• CAS No: 100444-40-4
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 3548880
• Update Time: 2025-04-19

1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-

• Inchi： 1S/C20H22O2/c1-3-4-5-16-8-12-18(13-9-16)20(22)14-19(21)17-10-6-15(2)7-11-17/h6-13H,3-5,14H2,1-2H3
• InChI Key： XZGBCDJKJNSHHT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CCCC)C=C1)(=O)CC(C1=CC=C(C)C=C1)=O

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 458.3±38.0 °C(Predicted)
• pka: 9.48±0.13(Predicted)